Ethyl 1,5-naphthyridine-3-carboxylate

• IUPAC Name: ethyl 1,5-naphthyridine-3-carboxylate
• InChI: InChI=1S/C11H10N2O2/c1-2-15-11(14)8-6-10-9(13-7-8)4-3-5-12-10/h3-7H,2H2,1H3
• InChI Key: ARMFCDDVBRLZCM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(C=CC=N2)N=C1
• Molecular Formula: C11H10N2O2
• DSSTOX Substance ID: DTXSID101239227
• Molecular Weight: 202.21 g/mol
• CAS RN: 1447608-02-7

Description

Ethyl 1,5-naphthyridine-3-carboxylate is a derivative of 1,5-naphthyridine. These heterocycles are significant in the field of medicinal chemistry as many of them exhibit a variety of biological activities.

Synthesis Analysis

The synthesis of 1,5-naphthyridine derivatives, including Ethyl 1,5-naphthyridine-3-carboxylate, has been covered in various studies. For instance, 1,5-Naphthyridine-3-carboxylates were hydrolyzed to prepare the corresponding 1,5-naphthyridine-3-carboxylic acid derivatives. From either carboxylate or carboxylic acid, 6-ethoxy-4-oxo-1,4-dihydro-1,5-naphthyridine-3-carboxylic benzylamide was obtained.

Molecular Structure Analysis

The molecular structure of Ethyl 1,5-naphthyridine-3-carboxylate is represented by the linear formula C11H10N2O3.

Chemical Reactions Analysis

1,5-naphthyridine derivatives, including Ethyl 1,5-naphthyridine-3-carboxylate, react with electrophilic or nucleophilic reagents, undergo oxidations, reductions, cross-coupling reactions, modification of side chains, and formation of metal complexes.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

• Ethyl 1,5-naphthyridine-3-carboxylate is utilized in the synthesis of various heterocyclic compounds. For example, it has been used in the synthesis of substituted pyrimido[4,5-b] and [5,4-c]-[1,8]naphthyridines, which are significant in the field of heterocyclic chemistry (Plisson & Chenault, 2001).

Catalyzed Synthesis Processes

• This compound is instrumental in iodine-catalyzed synthesis processes. For instance, a series of ethyl 5-aryl-1,2-dihydroanthra[2,1-c][2,7]naphthyridine-3(4H)-carboxylate derivatives were prepared using iodine as a catalyst, showcasing the versatility of ethyl 1,5-naphthyridine-3-carboxylate in catalyzed synthetic reactions (Jiang, Wang, & Wang, 2012).

Inhibitor Synthesis

• Ethyl 1,5-naphthyridine-3-carboxylate is used in the synthesis of inhibitors for various applications. A notable example is the synthesis of aryl(1-arylamino)ethyl,1,5-naphthyridine derivatives that selectively inhibit PI3Kδ, which are claimed to be useful in treating cancer, inflammatory, and autoimmune diseases (Norman, 2011).

Antimicrobial Activity Studies

• Research has been conducted on the antimicrobial activity of compounds synthesized from ethyl 1,5-naphthyridine-3-carboxylate. For instance, compounds synthesized from this chemical have been evaluated for their antibacterial activity, further highlighting its utility in pharmaceutical research (Ramesh & Sreenivasulu, 2004).

Future Directions

Future research could focus on the synthesis, reactivity, and applications of the 1,5-naphthyridines that have been published in recent years. This includes exploring their biological activities and potential applications in medicinal chemistry.